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Compound of Interest

Compound Name: 3-Nitrophthalic anhydride

Cat. No.: B026980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of 3-Nitrophthalic anhydride. It is an essential resource for researchers, scientists,

and professionals in drug development and organic synthesis, offering a consolidated source of

critical data, experimental methodologies, and contextual understanding of this versatile

chemical intermediate.

Core Physical and Chemical Properties
3-Nitrophthalic anhydride, with the CAS number 641-70-3, is a beige to yellow crystalline

powder.[1][2] It is a key building block in the synthesis of a variety of organic compounds,

including dyes, pigments, and pharmaceutical intermediates.[1][3]

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of 3-
Nitrophthalic anhydride.
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Identifier Value Source(s)

CAS Number 641-70-3 [1][4][5]

Molecular Formula C₈H₃NO₅ [1][4][5]

Molecular Weight 193.11 g/mol [4][6]

EINECS Number 211-373-6 [1][4]

Physical Property Value Source(s)

Appearance
Beige to yellow crystalline

powder
[1][2]

Melting Point 163-165 °C [2][5][6]

Boiling Point 411.8 °C at 760 mmHg [5]

Density 1.687 g/cm³ [5]

Flash Point 227.5 °C [5]

Refractive Index 1.660 [5]

Solubility

Soluble in acetone, hot

alcohol, and hot acetic acid.

Slightly soluble in benzene.

Insoluble in water, may

decompose.

[1]

Chemical Reactivity and Applications
3-Nitrophthalic anhydride is a reactive compound, primarily due to the presence of the

anhydride functional group and the electron-withdrawing nitro group on the aromatic ring. It is

sensitive to moisture and may decompose in water.[1][7]

Its primary application lies in organic synthesis as an intermediate. It is notably used in the

production of:
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Dyes and Pigments: The chromophoric nitro group and the reactive anhydride moiety make it

a valuable precursor for various colorants.[1][3]

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of pharmaceuticals,

including the immunomodulatory drug Pomalidomide.[3][5]

Polymers: It is used in the production of high-performance polymers and resins, contributing

to their thermal stability and chemical resistance.[6]

Agrochemicals and other fine chemicals.[5][6]

Experimental Protocols
Synthesis of 3-Nitrophthalic Anhydride from 3-
Nitrophthalic Acid
A common laboratory-scale synthesis involves the dehydration of 3-nitrophthalic acid using a

dehydrating agent such as acetic anhydride.[8][9][10]

Materials:

3-Nitrophthalic acid

Acetic anhydride (99-100%)

Alcohol-free ether

Round-bottomed flask with reflux condenser

Porcelain dish

Mortar and pestle

Suction filtration apparatus

Procedure:
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To one mole of 3-nitrophthalic acid in a round-bottomed flask, add two moles of acetic

anhydride.[8]

Heat the mixture to a gentle boil with stirring until the acid is completely dissolved, and

continue heating for an additional ten minutes.[8]

Pour the hot mixture into a porcelain dish and allow it to cool, forming a crystal mass.[8]

Grind the crystal mass thoroughly in a mortar.[8]

Filter the product by suction.[8]

Wash the crystals by grinding them with alcohol-free ether in the mortar, followed by filtration.

Repeat the washing process.[8]

After a brief period of air-drying, dry the product to a constant weight at 105 °C.[8]

This procedure typically yields a product with a melting point of 163–164 °C in 88–93% of the

theoretical amount.[8]

Purification
Crystallization is a common method for the purification of 3-Nitrophthalic anhydride. Suitable

solvents for recrystallization include benzene, a mixture of benzene and petroleum ether,

acetone, acetic acid, or acetic anhydride.[1][2] The purified product should be dried at 100 °C.

[2]

Logical Relationships and Workflows
The following diagrams illustrate the logical relationships in the synthesis and application of 3-
Nitrophthalic anhydride.
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Synthesis Workflow of 3-Nitrophthalic Anhydride

Reactants
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Application Pathways of 3-Nitrophthalic Anhydride

Applications

3-Nitrophthalic Anhydride

Dyes and Pigments Pharmaceuticals (e.g., Pomalidomide) High-Performance Polymers Agrochemicals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Nitrophthalic Anhydride: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026980#3-nitrophthalic-anhydride-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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